Cas no 27904-92-3 (tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate)

Tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate is a carbamate-protected amino acid derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate in peptide coupling and heterocycle formation, owing to the reactive oxo and phenylamino functionalities. The tert-butyl carbamate (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic steps. This compound is particularly valuable in medicinal chemistry for constructing ureido and amide scaffolds. Its crystalline form ensures consistent purity and handling, making it suitable for high-precision applications. The product is typically stored under inert conditions to maintain stability.
tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate structure
27904-92-3 structure
Product Name:tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate
CAS No:27904-92-3
MF:C13H18N2O3
MW:250.293623447418
MDL:MFCD10043451
CID:2117294
PubChem ID:10634424
Update Time:2025-05-28

tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate
    • N-phenyl-α-[(tert-butoxycarbonyl)amino]acetamide
    • [1-(N-tert-butyloxycarbonyl)amino]-N-phenylacetamide
    • BOC-glycine anilide
    • N-(t-BOC-glycyl)aniline
    • N-[N-[(tert-butyloxy)carbonyl]glycyl]aniline
    • Nα-(t-BOC)-Glycyl anilide
    • t-butyl phenylcarbamoylmethylcarbamate
    • AKOS002368058
    • N-(t-Butoxycarbonyl)-N1-phenylglycinamide
    • tert-butyl 2-anilino-2-oxoethylcarbamate
    • SXMVQSMVZIZWDC-UHFFFAOYSA-N
    • MFCD10043451
    • Boc-Gly-NHPh
    • Tert-butyl (2-oxo-2-(phenylamino)ethyl)carbamate
    • 27904-92-3
    • tert-butyln-[(phenylcarbamoyl)methyl]carbamate
    • tert-butyl N-(2-anilino-2-oxoethyl)carbamate
    • AS-871/43476677
    • SCHEMBL6635582
    • CS-0323811
    • tert-butyl n-[(phenylcarbamoyl)methyl]carbamate
    • D84477
    • DA-42933
    • tert-butyl N-[(phenylcarbamoyl)-methyl]carbamate
    • BS-4631
    • MDL: MFCD10043451
    • Inchi: 1S/C13H18N2O3/c1-13(2,3)18-12(17)14-9-11(16)15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: SXMVQSMVZIZWDC-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.13200
  • Monoisotopic Mass: 250.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43000
  • LogP: 2.61370

tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate Pricemore >>

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